N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide
Overview
Description
N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide, also known as CPPTA, is a compound that has been extensively studied for its potential use in scientific research. CPPTA is a selective agonist of the metabotropic glutamate receptor subtype 4 (mGluR4), which is a G protein-coupled receptor that is expressed in the central nervous system.
Mechanism of Action
N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide selectively activates mGluR4, which is a G protein-coupled receptor that is coupled to the Gi/o family of G proteins. Activation of mGluR4 leads to the inhibition of adenylyl cyclase and the reduction of cAMP levels. This in turn leads to the inhibition of voltage-gated calcium channels and the reduction of intracellular calcium levels. The net effect of mGluR4 activation is the inhibition of neurotransmitter release, which can have various physiological and pathological effects.
Biochemical and Physiological Effects:
N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has been shown to have various biochemical and physiological effects in vitro and in vivo. For example, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has been shown to reduce glutamate release from striatal synaptosomes in vitro. N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has also been shown to reduce the expression of pro-inflammatory cytokines in models of Parkinson's disease and Huntington's disease. In addition, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has been shown to reduce the expression of the pro-apoptotic protein Bax in models of ischemic stroke.
Advantages and Limitations for Lab Experiments
N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has several advantages for use in lab experiments. For example, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide is highly selective for mGluR4, which reduces the likelihood of off-target effects. N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide is also relatively stable and can be easily synthesized and purified. However, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has several limitations as well. For example, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has poor solubility in aqueous solutions, which can limit its use in certain experiments. N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide also has a relatively short half-life, which can limit its effectiveness in some experiments.
Future Directions
There are several future directions for the study of N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide. For example, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide could be studied further for its potential use in the treatment of addiction, anxiety, and depression. N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide could also be studied further for its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Huntington's disease. In addition, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide could be modified to improve its solubility and half-life, which could increase its effectiveness in certain experiments. Finally, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide could be studied further to elucidate its mechanism of action and its effects on various physiological and pathological processes.
Scientific Research Applications
N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has been used in scientific research to study the role of mGluR4 in various physiological and pathological processes. For example, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has been shown to have neuroprotective effects in models of Parkinson's disease, Huntington's disease, and ischemic stroke. N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has also been shown to have analgesic effects in models of chronic pain. In addition, N-cyclopentyl-2-phenyl-2-(2-pyridinylthio)acetamide has been studied for its potential use in the treatment of addiction, anxiety, and depression.
properties
IUPAC Name |
N-cyclopentyl-2-phenyl-2-pyridin-2-ylsulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2OS/c21-18(20-15-10-4-5-11-15)17(14-8-2-1-3-9-14)22-16-12-6-7-13-19-16/h1-3,6-9,12-13,15,17H,4-5,10-11H2,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTUNAPGJWNUUPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopentyl-2-phenyl-2-(pyridin-2-ylsulfanyl)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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